Cas no 840463-11-8 ((5Z)-3-(3-fluorophenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product Name: (5Z)-3-(3-fluorophenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 840463-11-8
• MF: C₁₅H₉FN₂OS₂
• MW: 316.373163938522
• CID: 6113014
• PubChem ID: 1886391
• Update Time: 2023-12-13

(5Z)-3-(3-fluorophenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5Z)-3-(3-fluorophenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one
• (5Z)-3-(3-fluorophenyl)-5-(pyridin-2-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
• 4-Thiazolidinone, 3-(3-fluorophenyl)-5-(2-pyridinylmethylene)-2-thioxo-
• (Z)-3-(3-fluorophenyl)-5-(pyridin-2-ylmethylene)-2-thioxothiazolidin-4-one
• 3-(3-Fluorophenyl)-5-(pyridin-2-ylmethylene)-2-thioxothiazolidin-4-one
• F1668-0171
• (5Z)-3-(3-fluorophenyl)-5-[(pyridin-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• 840463-11-8
• AKOS002229677

• Inchi： 1S/C15H9FN2OS2/c16-10-4-3-6-12(8-10)18-14(19)13(21-15(18)20)9-11-5-1-2-7-17-11/h1-9H
• InChI Key： LCPBDAYLCQXUKF-UHFFFAOYSA-N
• SMILES： S1C(=CC2=NC=CC=C2)C(=O)N(C2=CC=CC(F)=C2)C1=S

Computed Properties

• Exact Mass: 316.01403342g/mol
• Monoisotopic Mass: 316.01403342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 470.8±55.0 °C(Predicted)
• pka: 0.96±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes